Cas no 10347-14-5 (Benzene-1,2,4-tricarbonitrile)

• Product Name: Benzene-1,2,4-tricarbonitrile
• CAS No: 10347-14-5
• MF: C₉H₃N₃
• MW: 153.140220880508
• CID: 1137432
• PubChem ID: 592670
• Update Time: 2025-04-20

Benzene-1,2,4-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4-tricarbonitrile
• CTK0G7008
• Benzol-1,2,4-tricarbonitril
• 1,2,4-tri-cyanobenzene
• 1,2,4-benzenetricarbonitrile
• SureCN818327
• 4-cyano-phthalonitrile
• AC1LC1FK
• 1,2,4-tricyanobenzene
• CTK0G7008; Benzol-1,2,4-tricarbonitril; 1,2,4-tri-cyanobenzene; 1,2,4-benzenetricarbonitrile; SureCN818327; 4-cyano-phthalonitrile; 1,2,4-Benzenetricarbonitrile; AC1LC1FK; 1,2,4-tricyanobenzene;
• RTJRHFSBKHHQEI-UHFFFAOYSA-N
• 10347-14-5
• SCHEMBL818327
• 4-cyano phthalonitrile
• DTXSID60343844
• 1,2,4-Benzenetricarbonitrile #

• Inchi： 1S/C9H3N3/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3H
• InChI Key： RTJRHFSBKHHQEI-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C=CC=1C#N

Computed Properties

• Exact Mass: 153.03279
• Monoisotopic Mass: 153.032697108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37